Cas no 378241-48-6 (Propanedioic acid, bis[10-(4-formylphenoxy)decyl] ester)
378241-48-6 structure
Product Name:Propanedioic acid, bis[10-(4-formylphenoxy)decyl] ester
CAS No:378241-48-6
MF:C37H52O8
MW:624.803992271423
CID:1486116
PubChem ID:71360664
Update Time:2025-04-21
Propanedioic acid, bis[10-(4-formylphenoxy)decyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, bis[10-(4-formylphenoxy)decyl] ester
- bis[10-(4-formylphenoxy)decyl] propanedioate
- DTXSID30784442
- 378241-48-6
-
- Inchi: 1S/C37H52O8/c38-30-32-17-21-34(22-18-32)42-25-13-9-5-1-3-7-11-15-27-44-36(40)29-37(41)45-28-16-12-8-4-2-6-10-14-26-43-35-23-19-33(31-39)20-24-35/h17-24,30-31H,1-16,25-29H2
- InChI Key: HPWNNZSEDFFCKD-UHFFFAOYSA-N
- SMILES: O(C(CC(=O)OCCCCCCCCCCOC1C=CC(C=O)=CC=1)=O)CCCCCCCCCCOC1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 624.36636
- Monoisotopic Mass: 624.36621861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 45
- Rotatable Bond Count: 30
- Complexity: 694
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.2
Propanedioic acid, bis[10-(4-formylphenoxy)decyl] ester Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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